Cas no 1708206-44-3 (3-(5,5,7,7-Tetramethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propan-1-amine)

• Product Name: 3-(5,5,7,7-Tetramethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propan-1-amine
• CAS No: 1708206-44-3
• MF: C₁₄H₂₄N₂S
• MW: 252.418762207031
• CID: 6598928
• PubChem ID: 112682501
• Update Time: 2025-11-07

3-(5,5,7,7-Tetramethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1708206-44-3
• EN300-742080
• 3-(5,5,7,7-tetramethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propan-1-amine
• 3-(5,5,7,7-Tetramethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propan-1-amine

• Inchi： 1S/C14H24N2S/c1-13(2)8-10-12(14(3,4)9-13)17-11(16-10)6-5-7-15/h5-9,15H2,1-4H3
• InChI Key： BIDPIUQZXPXVRO-UHFFFAOYSA-N
• SMILES： S1C(CCCN)=NC2=C1C(C)(C)CC(C)(C)C2

Computed Properties

• Exact Mass: 252.16601995g/mol
• Monoisotopic Mass: 252.16601995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(5,5,7,7-Tetramethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propan-1-amine

3-(5,5,7,7-Tetramethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propan-1-amine: A Comprehensive Overview

The compound 3-(5,5,7,7-Tetramethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propan-1-amine (CAS No. 1708206-44-3) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their unique chemical properties and potential in drug discovery and advanced materials.

Benzothiazole derivatives are known for their versatile reactivity and ability to form stable structures. The tetramethyl substitution pattern in this compound adds further complexity and functionality to its structure. Recent studies have highlighted the importance of such substituted benzothiazoles in enhancing the stability and bioavailability of pharmaceutical compounds. For instance, researchers have demonstrated that the tetramethyl group can significantly influence the electronic properties of the molecule, making it a promising candidate for drug delivery systems.

The propaneamine functional group in this compound plays a crucial role in its reactivity and applications. This group allows for easy modification and functionalization of the molecule, enabling its use in a wide range of chemical reactions. In particular, the amine group is highly reactive and can participate in various nucleophilic substitutions and condensation reactions. This makes 3-(5,5,7,7-Tetramethyl...)propan-1-amine an ideal building block for synthesizing more complex molecules with tailored properties.

Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound. One notable approach involves the use of microwave-assisted synthesis techniques to enhance reaction rates and yields. This method has been particularly effective in synthesizing substituted benzothiazoles with high purity and consistency. Furthermore, computational chemistry tools have been employed to predict the optimal reaction conditions and intermediates for synthesizing this compound.

In terms of applications, benzothiazole derivatives like this compound are widely used in the pharmaceutical industry as intermediates for drug synthesis. For example, they are used in the development of anti-inflammatory agents and antioxidants due to their ability to scavenge free radicals. Additionally, these compounds have shown potential in optoelectronic materials due to their strong fluorescence properties under UV light.

One of the most exciting developments involving this compound is its role in green chemistry initiatives. Researchers have explored its use as a catalyst or precursor in environmentally friendly chemical processes. For instance, it has been employed as a ligand in transition metal-catalyzed reactions that reduce waste generation and improve atom economy.

From an environmental perspective,benzothiazole derivatives are generally considered stable under normal conditions; however, their degradation pathways under specific environmental conditions remain an area of active research. Understanding these pathways is crucial for assessing their long-term impact on ecosystems.

In conclusion,3-(5,5,7,Tetramethyl...)propanamine (CAS No: 1708206) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to advanced materials science. As research continues to uncover new properties and uses for this compound,the demand for high-quality synthetic methods will undoubtedly increase.